Co/N-Doped hierarchical porous carbon as an efficient oxygen electrocatalyst for rechargeable Zn–air battery†
RSC Advances Pub Date: 2021-04-28 DOI: 10.1039/D1RA01639C
Abstract
Developing efficient electrocatalysts for ORR/OER is the key issue for the large-scale application of rechargeable Zn–air batteries. The design of Co and N co-doped carbon matrices has become a promising strategy for the fabrication of bi-functional electrocatalysts. Herein, the surface-oxidized Co nanoparticles (NPs) encapsulated into N-doped hierarchically porous carbon materials (Co/NHPC) are designed as ORR/OER catalysts for rechargeable Zn–air batteries via dual-templating strategy and pyrolysis process containing Co2+. The fabricated electrocatalyst displays a core–shell structure with the surface-oxidized Co nanoparticles anchored on hierarchically porous carbon sheets. The carbon shells prevent Co NP cores from aggregating, ensuring excellent electrocatalytic properties for ORR with a half-wave potential of 0.82 V and a moderate OER performance. Notably, the obtained Co/NHPC as a cathode was further assembled in a zinc–air battery that delivered an open-circuit potential of 1.50 V, even superior to that of Pt/C (1.46 V vs. RHE), a low charge–discharge voltage gap, and long cycle life. All these results demonstrate that this study provides a simple, scalable, and efficient approach to fabricate cost-effective high-performance ORR/OER catalysts for rechargeable Zn–air batteries.
Recommended Literature
- [1] Stabilities of bis(thienyl)ethenes in polymethyl methacrylate (PMMA) coatings as absorbance modulation layers for nanoscale imaging†
- [2] Templated silver nanocube arrays for single-molecule SERS detection†
- [3] Determining the most promising anchors for CuSCN: ab initio insights towards p-type DSSCs†
- [4] Rapid synthesis of self-propelled tubular micromotors for “ON–OFF” fluorescent detection of explosives†
- [5] Inside front cover
- [6] The acylnitroso Diels–Alder (ANDA) reaction of sorbate derivatives: an X-ray and 15N NMR study with an application to amino-acid synthesis†
- [7] Particle-based immunochemical separation of methicillin resistant Staphylococcus aureus with indirect electrochemical detection of labeling oligonucleotides
- [8] Effective bromo and chloro peroxidation catalysed by tungsten(vi) amino triphenolate complexes†
- [9] Charge transfer through DNA triggered by site selective charge injection into adenine
- [10] Chemistry of the solanidane ring system
Journal Name：RSC Advances
Research Products
-
CAS no.: 157730-74-0
-
CAS no.: 16420-30-7
